N-(3,4-dichlorobenzyl)-4-ethoxybenzamide

• IUPAC Name: N-[(3,4-dichlorophenyl)methyl]-4-ethoxybenzamide
• InChI: InChI=1S/C16H15Cl2NO2/c1-2-21-13-6-4-12(5-7-13)16(20)19-10-11-3-8-14(17)15(18)9-11/h3-9H,2,10H2,1H3,(H,19,20)
• InChI Key: VCEQVCYPYOAYPM-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)C(=O)NCC2=CC(=C(C=C2)Cl)Cl
• Molecular Formula: C16H15Cl2NO2
• Molecular Weight: 324.2 g/mol

Description

N-(3,4-dichlorobenzyl)-4-ethoxybenzamide, commonly known as DCBE, is a chemical compound that has been widely used in scientific research due to its unique properties. This compound is synthesized through a complex process that involves several steps and has been found to have several applications in various fields of research.

Mechanism of Action

DCBE works by inhibiting the activity of acetylcholinesterase, an enzyme that breaks down the neurotransmitter acetylcholine in the brain. This leads to an increase in the levels of acetylcholine in the brain, which can improve cognitive function and memory. DCBE has also been found to modulate the activity of gamma-aminobutyric acid receptors, which are involved in the regulation of neuronal activity in the brain.
Biochemical and Physiological Effects:
DCBE has been found to have several biochemical and physiological effects, including improved cognitive function, memory, and learning ability. It has also been found to have anticonvulsant and neuroprotective effects, making it a potential therapeutic agent for the treatment of epilepsy and neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of using DCBE in lab experiments is its ability to selectively inhibit acetylcholinesterase activity, making it a useful tool for studying the role of acetylcholine in the brain. However, DCBE has also been found to have some limitations, including its potential toxicity and the need for careful handling and storage.

Future Directions

There are several future directions for the use of DCBE in scientific research, including the development of new drugs and therapies for neurodegenerative diseases, the study of the role of acetylcholine in the brain, and the development of new tools for studying the activity of enzymes and proteins. Additionally, further research is needed to better understand the potential toxicity and side effects of DCBE and to develop safer and more effective methods for its use in lab experiments.

Synthesis Methods

The synthesis of DCBE involves several steps, starting with the reaction of 3,4-dichlorobenzyl chloride with sodium ethoxide to produce 3,4-dichlorobenzyl ethyl ether. This compound is then reacted with 4-aminobenzamide in the presence of a catalyst to produce DCBE. The final product is then purified through several processes, including recrystallization and chromatography.

Scientific Research Applications

DCBE has been found to have several applications in various fields of scientific research, including biochemistry, pharmacology, and toxicology. It has been used as a tool to study the mechanism of action of several enzymes and proteins, including acetylcholinesterase and gamma-aminobutyric acid receptors. DCBE has also been used in the development of new drugs and therapies for various diseases, including Alzheimer's disease and epilepsy.